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Compound of Interest

Compound Name: 2,2,4,4-Tetramethylheptane

Cat. No.: B15455428

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical characteristics of the
branched alkane, 2,2,4,4-tetramethylheptane. Due to the limited availability of publicly
accessible experimental data, this guide combines computed property values with established,
generalized experimental protocols for the determination of key physical characteristics.

Core Physical and Chemical Properties

2,2,4,4-Tetramethylheptane is a highly branched saturated hydrocarbon with the chemical
formula Ci1Hza. Its structure consists of a seven-carbon heptane chain with four methyl groups
attached at the second and fourth positions. This high degree of branching significantly
influences its physical properties, particularly its boiling point and density, when compared to its
linear isomer, n-undecane.

Below is a summary of the available computed and basic identification data for 2,2,4,4-
tetramethylheptane. It is important to note that while extensive experimental thermophysical
and thermochemical data are available through the National Institute of Standards and
Technology (NIST) / TRC Web Thermo Tables, these are part of a subscription service and not
publicly detailed.[1][2]
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Property Value Source
IUPAC Name 2,2,4,4-Tetramethylheptane PubChem|[3]
Molecular Formula Ci11H24 PubChem][3]
Molecular Weight 156.31 g/mol PubChem|[3]
CAS Number 61868-44-8 NIST[2]
Computed XLogP3-AA 5.3 PubChem|[3]
N ) Experimental data not readily
Boiling Point .
available.
] ] Experimental data not readily
Melting Point )
available.
) Experimental data not readily
Density

available.

) Experimental data not readily
Refractive Index )
available.

] ) Experimental data not readily
Viscosity available

Experimental Protocols for Determination of
Physical Characteristics

While specific experimental values for 2,2,4,4-tetramethylheptane are not readily available in
public literature, the following are detailed, standard methodologies for the determination of the
key physical properties of liquid hydrocarbons.

Boiling Point Determination (Ebulliometry)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, the boiling point is a characteristic physical constant at a given
pressure.

Methodology:
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Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
distillation head with a port for a thermometer, a condenser, and a receiving flask. The
thermometer bulb should be positioned so that its top is level with the bottom of the side-arm
of the distillation head to accurately measure the temperature of the vapor in equilibrium with
the boiling liquid.

Sample Preparation: A small volume of 2,2,4,4-tetramethylheptane, along with a few boiling
chips to ensure smooth boiling, is placed in the round-bottom flask.

Heating: The flask is gently heated using a heating mantle. The liquid will begin to boil, and
its vapor will rise into the distillation head.

Temperature Reading: The temperature is monitored closely. The boiling point is recorded as
the temperature at which the vapor temperature stabilizes while the liquid is distilling at a
steady rate.

Pressure Correction: The atmospheric pressure is recorded at the time of the experiment. If
the atmospheric pressure is not exactly 760 mmHg, a pressure correction is applied to
determine the normal boiling point.

Density Measurement (Pycnometry)
Density is the mass per unit volume of a substance. For liquids, it is commonly measured using
a pycnometer, which is a glass flask with a precisely known volume.

Methodology:

o Pycnometer Calibration: The empty pycnometer is thoroughly cleaned, dried, and weighed. It
is then filled with a reference liquid of known density (e.g., deionized water) at a specific
temperature, and the filled pycnometer is weighed. The volume of the pycnometer is
calculated from the mass and density of the reference liquid.

e Sample Measurement: The calibrated pycnometer is emptied, cleaned, and dried. It is then
filled with 2,2,4,4-tetramethylheptane at the same specific temperature.

e Weighing: The pycnometer filled with the sample is weighed.
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o Calculation: The mass of the 2,2,4,4-tetramethylheptane sample is determined by
subtracting the mass of the empty pycnometer. The density is then calculated by dividing the
mass of the sample by the calibrated volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometry)

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a pure substance at a given
temperature and wavelength of light.

Methodology:

 Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a
known refractive index, typically distilled water. The prisms of the refractometer are cleaned
with a soft tissue and a suitable solvent (e.g., acetone or ethanol).

o Sample Application: A few drops of 2,2,4,4-tetramethylheptane are placed on the surface of
the measuring prism. The prisms are then closed and locked.

e Measurement: Light is passed through the sample, and the telescope eyepiece is adjusted
until the dividing line between the light and dark fields is sharp and centered on the
crosshairs.

» Reading: The refractive index is read directly from the instrument's scale.

o Temperature Control: The temperature of the prisms is controlled using a circulating water
bath, and the temperature at which the measurement is taken is recorded. A correction factor
is applied if the measurement temperature deviates from the standard temperature (usually
20°C or 25°C).

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
core physical characteristics of a liquid organic compound like 2,2,4,4-tetramethylheptane.
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Workflow for Physical Characterization of 2,2,4,4-Tetramethylheptane
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Workflow for Physical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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